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Compound of Interest

1,2-Dilauroyl-sn-glycero-3-
Compound Name: )
phosphocholine

Cat. No.: B033377

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,2-dilauroyl-sn-glycero-3-phosphocholine (DLPC) is a saturated phospholipid with a 12-
carbon acyl chain, making it a valuable tool for in vitro studies of lipid-protein interactions. Its
relatively short acyl chains result in a low phase transition temperature, ensuring a fluid
membrane environment at typical experimental temperatures. This property, along with its well-
characterized biophysical behavior, makes DLPC an ideal component for creating model
membrane systems to investigate the structure, function, and dynamics of membrane proteins
and peripheral membrane-binding proteins.

These application notes provide detailed protocols for utilizing DLPC in various biophysical
techniques, including Nuclear Magnetic Resonance (NMR) Spectroscopy, Cryo-Electron
Microscopy (cryo-EM), Surface Plasmon Resonance (SPR), and Atomic Force Microscopy
(AFM).

Quantitative Data of DLPC

For ease of reference and experimental design, the key quantitative properties of DLPC are
summarized in the table below.
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Property Value Reference
Molecular Formula C32H64aNOsP [1]
Molecular Weight 621.8 g/mol [1][2]

CAS Number 18194-25-7 [1][2]

Purity =298% [2]

Physical Form Crystalline solid [2]

Storage Temperature -20°C [2]
Solubility Soluble in ethanol (~25 mg/ml)  [2]

Application 1: High-Resolution Structural Studies of
Membrane Proteins using DLPC-based Bicelles and
Nanodiscs

DLPC is widely used to form bicelles and nanodiscs, which provide a native-like lipid bilayer
environment for structural studies of membrane proteins by NMR and cryo-EM.

Bicelles for Solution NMR Spectroscopy

DLPC, in combination with a short-chain phospholipid like 1,2-dihexanoyl-sn-glycero-3-
phosphocholine (DHPC), can form small, isotropic bicelles that tumble rapidly in solution,
enabling high-resolution NMR studies.
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4 DLPC/DHPC Bicelle Formation for NMR h
Prepare Lipid Mixture | Co-dissolve DLPC and DHPC in chloroform at the desired molar ratio (q).
\4
Dry Lipid Film | Evaporate the solvent under a stream of nitrogen, followed by vacuum desiccation.
\ 4
Hydrate Lipid Film [ Add NMR buffer (e.g., phosphate buffer with D20) to the dried lipid film.
\4
Bicelle Formation [Subject the mixture to several cycles of vortexing and temperature cycling above and below the phase transition temperature of DLPC.
\4
Incorporate Protein | Add the purified, detergent-solubilized membrane protein to the pre-formed bicelle solution.
\4
Detergent Removal | Dialyze the mixture against NMR buffer to remove detergent.
\4
NMR Sample Preparation | Concentrate the protein-bicelle sample and transfer to an NMR tube.
o /
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4 Membrane Protein Reconstitution into DLPC Nanodiscs for Cryo-EM A
Prepare Reconstitution Mix | Combine detergent-solubilized membrane protein, DLPC, and Membrane Scaffold Protein (MSP) at a specific molar ratio.
Y
Incubation | Gently mix and incubate the mixture to allow for component assembly.
Y
Detergent Removal | Add Bio-Beads to the mixture and incubate to remove detergent, initiating nanodisc formation.
Y
Purification |Separate the reconstituted nanodiscs from empty nanodiscs and aggregates using size-exclusion chromatography (SEC).
\ 4
Grid Preparation | Apply the purified nanodisc sample to an EM grid and plunge-freeze in liquid ethane.
\ 4
Cryo-EM Imaging | Collect single-particle cryo-EM data.
AN J
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SPR Analysis of Protein-Liposome Interaction

Liposome Preparation | Prepare DLPC liposomes by extrusion.

Chip Surface Preparation | Regenerate and precondition the L1 sensor chip.

Liposome Capture | Inject DLPC liposomes over the L1 sensor chip surface for capture.

y

Protein Injection | Inject the analyte protein at various concentrations over the captured liposomes.

Y
Data Analysis |Analyze the sensorgrams to determine association (ka), dissociation (kd), and affinity (KD) constants.

- /
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/Modulation of GlpG Activity by DLPC Bilayer Properties\

DLPC Bilayer

Cholesterol Incorporation

Increased Bilayer Thickness

Altered GlpG Activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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